Cas no 2309309-51-9 (4-3-(1H-pyrazol-1-yl)benzoyl-1-(1,3-thiazol-2-yl)piperazin-2-one)

• Product Name: 4-3-(1H-pyrazol-1-yl)benzoyl-1-(1,3-thiazol-2-yl)piperazin-2-one
• CAS No: 2309309-51-9
• MF: C₁₇H₁₅N₅O₂S
• MW: 353.398301362991
• CID: 6291344
• PubChem ID: 134161492
• Update Time: 2025-05-19

4-3-(1H-pyrazol-1-yl)benzoyl-1-(1,3-thiazol-2-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-3-(1H-pyrazol-1-yl)benzoyl-1-(1,3-thiazol-2-yl)piperazin-2-one
• 4-(3-(1H-pyrazol-1-yl)benzoyl)-1-(thiazol-2-yl)piperazin-2-one
• AKOS040705447
• F6573-8016
• 4-[3-(1H-pyrazol-1-yl)benzoyl]-1-(1,3-thiazol-2-yl)piperazin-2-one
• 2309309-51-9
• 4-(3-pyrazol-1-ylbenzoyl)-1-(1,3-thiazol-2-yl)piperazin-2-one

• Inchi： 1S/C17H15N5O2S/c23-15-12-20(8-9-21(15)17-18-6-10-25-17)16(24)13-3-1-4-14(11-13)22-7-2-5-19-22/h1-7,10-11H,8-9,12H2
• InChI Key： ZIIYPYOIGRVQLF-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N1C(CN(C(C2C=CC=C(C=2)N2C=CC=N2)=O)CC1)=O

Computed Properties

• Exact Mass: 353.09464591g/mol
• Monoisotopic Mass: 353.09464591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 99.6Ų

Additional information on 4-3-(1H-pyrazol-1-yl)benzoyl-1-(1,3-thiazol-2-yl)piperazin-2-one

Chemical Profile of 4-3-(1H-pyrazol-1-yl)benzoyl-1-(1,3-thiazol-2-yl)piperazin-2-one (CAS No. 2309309-51-9)

The compound 4-3-(1H-pyrazol-1-yl)benzoyl-1-(1,3-thiazol-2-yl)piperazin-2-one (CAS No. 2309309-51-9) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of molecules with potential therapeutic applications. This heterocyclic derivative combines multiple pharmacophoric elements, including a pyrazole moiety and a thiazole ring, linked through a piperazine scaffold. Such structural features are well-documented for their ability to modulate biological pathways, making this compound a promising candidate for further investigation.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery due to their versatility in interacting with biological targets. The presence of the piperazin-2-one functional group in this molecule suggests potential for activity against enzymes and receptors involved in inflammatory and neurodegenerative diseases. Additionally, the benzoyl and pyrazol-1-yl substituents contribute to the molecule's binding affinity and selectivity, which are critical factors in medicinal chemistry.

The integration of a thiazole ring into the structure is particularly noteworthy, as thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of these heterocycles in 4-3-(1H-pyrazol-1-yl)benzoyl-1-(1,3-thiazol-2-yl)piperazin-2-one may confer unique pharmacological effects that differ from simpler analogs. This has prompted researchers to explore its potential as a scaffold for novel therapeutic agents.

In the context of contemporary drug development, the synthesis and characterization of such complex molecules require sophisticated methodologies. Advanced computational techniques, including molecular docking and quantum mechanical calculations, have been employed to predict the binding interactions of this compound with biological targets. These studies have provided insights into its mechanism of action and have guided further optimization efforts.

One particularly intriguing aspect of this compound is its potential role in modulating receptor activity. The pyrazole moiety is known to interact with various G-protein coupled receptors (GPCRs), while the thiazole ring can influence enzyme inhibition. The combination of these features may lead to dual-action compounds that exhibit enhanced therapeutic efficacy. Preliminary in vitro assays have shown promising results, suggesting that this molecule could be a valuable addition to the pharmacopeia.

The synthesis of 4-3-(1H-pyrazol-1-yl)benzoyl-1-(1,3-thiazol-2-yl)piperazin-2-one involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps include condensation reactions between appropriately substituted precursors, followed by functional group transformations to introduce the desired heterocyclic moieties. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex framework of this molecule.

As research progresses, the development of novel synthetic routes will be essential for scaling up production and exploring analogs with improved properties. Continuous advancements in synthetic methodologies will enable chemists to access more diverse structural motifs and optimize bioactivity further. This compound serves as a testament to the power of interdisciplinary approaches in medicinal chemistry.

The potential applications of 4-3-(1H-pyrazol-1-yl)benzoyl-1-(1,3-thiazol-2-yl)piperazin-2-one extend beyond traditional pharmaceuticals. Its structural complexity suggests utility in other areas, such as agrochemicals or material science, where similar heterocyclic systems have demonstrated interesting properties. The exploration of such derivatives may open new avenues for innovation across multiple scientific domains.

In conclusion, 4-3-(1H-pyrazol-1-y]benzoyl-l-(I ,3-thia z ol -2 -y l)piper azin -2 -one (CAS No. 2309309 -51 -9) is a structurally fascinating compound with significant potential in drug discovery. Its unique combination of pharmacophoric elements positions it as a promising candidate for further development. As research continues to uncover new biological targets and synthetic strategies, this molecule exemplifies the dynamic nature of modern chemical biology and its impact on therapeutic innovation.